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Compound of Interest

Compound Name: Boc-beta-cyclopentyl-DL-alanine

Cat. No.: B1335907

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Boc-
beta-cyclopentyl-DL-alanine, a derivative of the amino acid alanine used in peptide synthesis
and drug development. Due to the limited availability of a specific Safety Data Sheet (SDS) for
this compound, this document compiles direct information where available and supplements it
with data from closely related Boc-protected amino acids. All personnel handling this chemical
should be adequately trained in laboratory safety procedures.

Chemical and Physical Properties

Boc-beta-cyclopentyl-DL-alanine is a white solid.[1] While detailed experimental data is
limited, the following table summarizes its known and predicted physicochemical properties.
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Property Value Source
CAS Number 401514-71-4 [1]12113]
Molecular Formula C13H23NO4 [1][3]
Formula Weight 257.33 g/mol [1]
Appearance White solid [1]
Boiling Point (Predicted) 406.1 £ 28.0 °C [1]
Density (Predicted) 1.105 + 0.06 g/cm?3 [1]

pKa (Predicted) 4.04 £0.10 [1]
Storage Temperature 0-8°C [1]

Hazard Identification and Toxicology

Boc-beta-cyclopentyl-DL-alanine is classified as an irritant.[1] The primary hazards are
associated with skin, eye, and respiratory irritation.

Hazard Statements:[1]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.
Signal Word: Warning[1]

Toxicological data for this specific compound is not readily available. For similar Boc-protected
amino acids, no components are generally listed as carcinogenic by IARC, ACGIH, NTP, or
OSHA.[4] Reproductive toxicity, specific target organ toxicity (single and repeated exposure),
and aspiration hazard data are also typically unavailable for these types of research chemicals.

[4]

Safety and Handling Precautions
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Adherence to standard laboratory safety protocols is essential when handling Boc-beta-
cyclopentyl-DL-alanine. The following is a logical workflow for safe handling from receipt to
disposal.
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Safe Handling Workflow for Chemical Powders

Preparation

Receiving and Inspection
- Verify chemical identity
- Inspect container for damage

Y

Review Safety Data Sheet (SDS)
- Understand hazards
- Note required PPE

Y

Prepare Engineering Controls
- Fume hood or ventilated enclosure
- Ensure clear workspace

Handlin
Y g

Don Personal Protective Equipment (PPE)
- Safety goggles/face shield
- Lab coat
- Chemical-resistant gloves

A4

Weighing and Transfer
- Perform in ventilated area
- Avoid dust formation
- Use appropriate tools (spatula, etc.)

Y

Reaction/Use
- Keep container closed when not in use
- Maintain awareness of reaction conditions

<
N
N

Post-Handling )

Decontamination N
- Clean work surfaces N
- Decontaminate equipment

\

\
\If not fully consumed
\

I
Waste Disposal )
- Collect waste in labeled, sealed containers /

- Dispose according to institutional and local regulations /

Proper Storage
- Store at 2-8°C in a dry, well-ventilated area
- Keep container tightly closed

/

Remove and Clean PPE
- Remove gloves using proper technique
- Wash hands thoroughly
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Recommended Personal Protective Equipment (PPE)

Operator
Wears lears Uses

/ PersonalvProtective Equipment

Eye/Face Protection Skin Protection Respiratory Protection
- Tightly fitting safet yo les or face shield (8-inch minimum) - Chemical-resistant gloves (inspect before use) - Use in a ventilated area (fume hood)
ghtly 9 Y 9ogg! - Lab coat or appropriate protective clothing - NIOSH/EN approved respirator if dust is generated and ventilation is inadequate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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